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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the degradation pathways
of ceftazidime, a third-generation cephalosporin antibiotic. Understanding the stability of
ceftazidime and the formation of its degradation byproducts is critical for the development of
stable pharmaceutical formulations and for ensuring drug safety and efficacy. This document
details the primary degradation mechanisms—hydrolysis, photodegradation, and oxidation—
and summarizes the key byproducts formed under various stress conditions. Furthermore, it
provides detailed experimental protocols for the analysis of ceftazidime and its degradants,
drawing from established scientific literature.

Core Degradation Pathways

Ceftazidime is susceptible to degradation through several pathways, primarily hydrolysis of the
B-lactam ring, photodegradation upon exposure to light, and oxidation. These processes can
lead to a loss of antibacterial activity and the formation of potentially harmful impurities.

Hydrolysis: The hydrolysis of the B-lactam ring is a major degradation pathway for ceftazidime
and is significantly influenced by pH.[1][2] This process can be catalyzed by acid, base, or
water.[3] In acidic and neutral solutions, the opening of the (-lactam ring is a key degradation
step, often accompanied by the formation of pyridine and methylene derivatives.[4] Under basic
conditions, epimerization at C-7 can also occur, leading to the formation of the C-7 epimer of
ceftazidime.[4] The hydrolysis of the C-3 side chain is another important aspect of its
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degradation.[1] Studies have shown that the degradation of the [3-lactam bond is catalyzed by
hydroxide ions at pH levels of 6.0, 7.4, and 10.6.[4]

Photodegradation: Ceftazidime is known to be photolabile, particularly in aqueous solutions.[5]
[6] Exposure to both ultraviolet and visible radiation can lead to significant degradation.[5]
Reconstituted ceftazidime solutions are particularly susceptible to photodegradation, which can
result in a yellowish discoloration of the solution.[5]

Oxidation: Oxidative degradation of ceftazidime can be induced by oxidizing agents such as
hydrogen peroxide.[7] This pathway contributes to the overall degradation profile of the drug
and needs to be considered during formulation and storage.

Key Degradation Byproducts

Several degradation byproducts of ceftazidime have been identified and characterized. The
most commonly reported include:

Pyridine: A major and toxic degradation product formed through the cleavage of the C-3 side
chain.[4][8] Its formation is observed under acidic, basic, and neutral conditions.[4]

o A2-Ceftazidime Isomer: An isomeric degradation product.[9]

o C-7 Epimer of Ceftazidime: This epimer is particularly noted to form under basic conditions.

[4]

o Methylene Derivatives: Formed as a result of the [3-lactam ring opening in acidic and neutral
solutions.[4]

Quantitative Degradation Data

The rate and extent of ceftazidime degradation are dependent on various factors including pH,
temperature, light exposure, and the presence of buffers.[3][10] The following tables
summarize quantitative data from forced degradation studies and kinetic investigations.

Table 1: Summary of Ceftazidime Degradation under Various Stress Conditions
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Stress
Condition

Reagent/Pa
rameter

Duration

Temperatur
e

%
Degradatio
n of
Ceftazidime

Reference(s

)

Acid
Hydrolysis

0.1 N HCI

30 min

60°C

Varies

[7]

Base

Hydrolysis

0.1 N NaOH

30 min

60°C

Varies

[7]

Oxidation

20% H202

30 min

60°C

Varies

[7]

Thermal
(Aqueous

Solution)

24 h

45°C

~85%

[5]

Photodegrad
ation (UV,
Agueous

Solution)

254 nm

24 h

Not Specified

~85%

[5]

Photodegrad
ation (Visible
Light,
Agqueous

Solution)

320 nm

24 h

Not Specified

~85%

[5]

Thermal
(Solid State)

28 days

45°C

~8%

[5]

Photodegrad
ation (UV,
Solid State)

254 nm

28 days

Not Specified

~5%

[5]

Note: The percentage of degradation can vary depending on the specific experimental

conditions and analytical methods used. The values presented are indicative based on the

cited literature.

Table 2: Kinetic Parameters for Ceftazidime Degradation in Reconstituted Solution
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Apparent

too (time for

Stress Degradation .
. Half-life (t'%) 10% Reference(s)
Condition Rate Constant .
degradation)
(k)
Value not Value not Value not
Thermal (45°C) o o o [2][5]
explicitly stated explicitly stated explicitly stated
UV Radiation Value not Value not Value not 5]
(254 nm) explicitly stated explicitly stated explicitly stated
Visible Radiation  Value not Value not Value not 5]

(320 nm)

explicitly stated

explicitly stated

explicitly stated

Note: While the source indicates that these parameters were calculated, specific numerical
values were not provided in the abstract.

Experimental Protocols

Forced degradation studies are essential for understanding the stability of a drug substance
and for developing stability-indicating analytical methods.[7] The following are detailed
methodologies for key experiments cited in the literature.

Forced Degradation Studies

1. Preparation of Stock Solution:

e Prepare a stock solution of ceftazidime at a concentration of 1 mg/mL in a suitable solvent,
such as water or a 50:50 mixture of acetonitrile and water.[7] This stock solution is used for
all subsequent stress conditions.

2. Acid Hydrolysis:
e To 1 mL of the ceftazidime stock solution, add 1 mL of 0.1 N hydrochloric acid.
 Incubate the mixture at 60°C for 30 minutes.[7]

 After incubation, cool the solution to room temperature.
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Neutralize the solution with an equivalent volume of 0.1 N sodium hydroxide.

Dilute the final solution with the mobile phase to a suitable concentration for analysis.[7]

. Base Hydrolysis:

To 1 mL of the ceftazidime stock solution, add 1 mL of 0.1 N sodium hydroxide.

Incubate the mixture at 60°C for 30 minutes.[7]

After incubation, cool the solution to room temperature.

Neutralize the solution with an equivalent volume of 0.1 N hydrochloric acid.

Dilute the final solution with the mobile phase to a suitable concentration for analysis.[7]

. Oxidative Degradation:

To 1 mL of the ceftazidime stock solution, add 1 mL of 20% hydrogen peroxide (H203).

Incubate the solution at 60°C for 30 minutes.[7]

After incubation, cool the solution to room temperature.

Dilute the resulting solution with the mobile phase for analysis.[7]

. Thermal Degradation (in solution):

Place the ceftazidime stock solution in a hot air oven at 60°C.

Withdraw samples at appropriate time intervals, cool to room temperature, and dilute with
the mobile phase for analysis.[7]

. Photodegradation:

Expose the ceftazidime stock solution to light providing an overall illumination of not less
than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-
hours per square meter, as per ICH Q1B guidelines.[7]
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» A control sample should be protected from light by wrapping in aluminum foil.

Analytical Methodology: Stability-Indicating HPLC
Method

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is crucial for
separating and quantifying the intact drug from its degradation products.

Recommended HPLC Method:
e Column: C18 (e.g., 250 mm x 4.6 mm, 5 pum).[1][7]

e Mobile Phase: A gradient elution using a mixture of phosphate buffer and acetonitrile is
commonly employed. For instance, a starting mobile phase could be a mixture of acetonitrile
and an aqueous solution of ammonium dihydrogen phosphate (22.6 g/L) adjusted to pH 3.9
with phosphoric acid.[1] Another example is a 60:40 (v/v) ratio of mixed phosphate buffer (pH
4) and acetonitrile.[7]

e Flow Rate: Typically 1.0 mL/min to 1.3 mL/min.[1][7]

» Detection Wavelength: 255 nm is a common detection wavelength.[1] Other sources suggest
231 nm or 254 nm.[7]

« Injection Volume: 20 pL.[7]

Column Temperature: Ambient or controlled at 35°C.[1][7]

Note: The mobile phase composition and gradient may need to be optimized to achieve
adequate separation of all degradation products.

Visualizing Degradation Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the key degradation
pathways and a general experimental workflow for forced degradation studies.
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Forced Degradation Experimental Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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